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Cat. No.: B1178466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the extraction of

proteins from plant sources using salt-based techniques. The methodologies described herein

are foundational for obtaining purified protein fractions for downstream applications in research,

diagnostics, and therapeutic development.

Introduction to Salt Extraction Techniques
Salt-based extraction is a widely employed method for the purification and fractionation of

proteins from complex biological mixtures, including plant tissues. This technique leverages the

principle of altering protein solubility by modulating the ionic strength of the solution. The two

primary methods are "salting out" and "salting in," which are effective for separating proteins

based on their physicochemical properties.[1][2]

Salting Out: At high salt concentrations, the salt ions compete with proteins for water

molecules, reducing the amount of water available to hydrate the protein surface. This leads to

increased protein-protein interactions, causing aggregation and precipitation.[1] Ammonium

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1178466#bc-rfq
https://www.youtube.com/watch?v=bUDSyVedg6k
https://www.goldbio.com/blogs/articles/understanding-salting-in-and-salting-out-salt-as-a-protein-purification-tool
https://www.youtube.com/watch?v=bUDSyVedg6k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


sulfate is the most commonly used salt for this purpose due to its high solubility, lack of

buffering capacity, and low cost.[1] This method is particularly useful for concentrating proteins

and for fractional precipitation, where different proteins precipitate at different salt

concentrations.

Salting In: At low salt concentrations, the solubility of many proteins increases. The salt ions

shield the charged groups on the protein surface, reducing intermolecular electrostatic

interactions and preventing aggregation.[2] This principle is utilized in "salting in," where a low

concentration of salt, such as sodium chloride (NaCl), is used to selectively solubilize specific

proteins, like globulins, which are soluble in dilute salt solutions.

Quantitative Data Summary
The efficiency of salt extraction techniques can be evaluated based on protein yield and purity.

The following tables summarize quantitative data from studies on the salt extraction of proteins

from various plant sources.

Table 1: Effect of NaCl Concentration on Pea Protein Extraction[3]

NaCl Concentration (M) Protein Extractability (%)
Predominant Protein
Fractions

0.0 - 0.2 -
Higher ratio of convicilin and

vicilin

0.4 78% (peak) Highest legumin-to-vicilin ratio

> 0.4 Decreased -

Table 2: Comparison of Extraction Methods for Pea Protein Isolate[4]
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Extraction Method Isolate Yield Protein Recovery Protein Solubility

Salt Extraction-

Dialysis (SE)
Highest ~70% ~89%

Alkali

Extraction/Isoelectric

Precipitation (AE-IP)

Intermediate ~70% -

Micellar Precipitation

(MP)
Lowest ~31% ~46%

Table 3: Impact of NaCl Concentration on Soy Protein Fractionation[5]

NaCl Concentration (mM)
β-conglycinin-rich Fraction
Yield

β-conglycinin-rich Fraction
Purity

250 18.5% 84.5%

500 Maximum Lower

Table 4: Salt Extraction of Chickpea Protein Isolate Coupled with Ultrafiltration[6]

Salt Solubilization Conditions Protein Purity

0.5 M NaCl at room temperature >90%

Experimental Protocols
Protocol 1: Salting Out of Plant Proteins using
Ammonium Sulfate Precipitation
This protocol describes a general procedure for the fractional precipitation of proteins from a

plant extract using ammonium sulfate.

Materials:

Plant tissue (e.g., seeds, leaves)
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Extraction buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing protease inhibitors)

Ammonium sulfate ((NH₄)₂SO₄), analytical grade

Stir plate and stir bar

Centrifuge and centrifuge tubes

Dialysis tubing

Resuspension buffer (e.g., PBS or a buffer suitable for downstream applications)

Procedure:

Preparation of Crude Extract:

Homogenize the plant tissue in ice-cold extraction buffer.

Clarify the homogenate by centrifugation (e.g., 10,000 x g for 20 minutes at 4°C) to

remove cell debris.

Collect the supernatant containing the soluble proteins.

Ammonium Sulfate Precipitation (Fractional):

Place the crude extract in a beaker on a stir plate in a cold room or on ice.

Slowly add finely ground solid ammonium sulfate to the desired saturation level while

gently stirring. Avoid foaming, which can denature proteins.[7]

Allow the mixture to stir for 30-60 minutes to allow for protein precipitation.

Collect the precipitated proteins by centrifugation (e.g., 15,000 x g for 30 minutes at 4°C).

To perform fractional precipitation, start with a lower concentration of ammonium sulfate

(e.g., 30% saturation) to precipitate less soluble proteins. After centrifugation, collect the

pellet, and then add more ammonium sulfate to the supernatant to reach a higher

saturation level (e.g., 60%) to precipitate the protein of interest.
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Resuspension and Desalting:

Carefully discard the supernatant.

Resuspend the protein pellet in a minimal volume of the desired resuspension buffer.

Remove the high concentration of ammonium sulfate by dialysis against a large volume of

the resuspension buffer at 4°C, with several buffer changes.

Protocol 2: Salting In Extraction of Globulins from
Legume Flour
This protocol details the extraction of salt-soluble globulins from legume flour (e.g., pea,

chickpea, or soy).

Materials:

Defatted legume flour

Extraction solution (e.g., 0.5 M NaCl in distilled water)

Stir plate and stir bar

Centrifuge and centrifuge tubes

Dialysis tubing or ultrafiltration system

Deionized water

Lyophilizer (optional)

Procedure:

Protein Solubilization:

Disperse the defatted legume flour in the NaCl extraction solution (e.g., at a 1:10 flour-to-

solution ratio).
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Stir the suspension at room temperature for 1-2 hours to allow for the solubilization of

globulins.

Clarification:

Centrifuge the suspension (e.g., 5,000 x g for 30 minutes at room temperature) to pellet

insoluble materials like starch and fiber.[8]

Carefully collect the supernatant containing the solubilized proteins.

Protein Isolation and Desalting:

Dialysis: Place the supernatant in dialysis tubing and dialyze against a large volume of

deionized water at 4°C. The decrease in ionic strength will cause the globulins to

precipitate. Change the water several times until the salt is sufficiently removed.

Ultrafiltration/Diafiltration: Alternatively, use an ultrafiltration system with an appropriate

molecular weight cutoff membrane to concentrate the protein and remove the salt through

diafiltration with deionized water.[8]

Protein Recovery:

Collect the precipitated protein by centrifugation (if using dialysis).

The resulting protein paste can be used directly or freeze-dried (lyophilized) for long-term

storage.
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Caption: Workflow for Salting Out Protein Extraction.
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Caption: Workflow for Salting In Protein Extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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